5-Bromo-2-pyridinyl Acetate

• Molecular Formula: C7H6BrNO2
• Molecular Weight: 216.03 g/mol
• IUPAC Name: (5-bromopyridin-2-yl) acetate
• InChI: InChI=1S/C7H6BrNO2/c1-5(10)11-7-3-2-6(8)4-9-7/h2-4H,1H3
• InChI Key: UKUBLBBFDGKHJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=NC=C(C=C1)Br

Description

5-Bromo-2-pyridinyl Acetate is a useful research compound. Its molecular formula is C7H6BrNO2 and its molecular weight is 216.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 0.5 g (2.87 mmol) of 5-bromo-2-pyridinol in 10 ml of ethyl ether is prepared and 1 ml (7.1 mmol) of triethylamine and then 1 ml (14 mmol) of acetyl chloride are added at ambient temperature. The mixture is stirred at ambient temperature for 24 hours and then the insoluble materials are removed by filtration. The filtrate is concentrated under reduced pressure and the crude product is purified by chromatography on silica gel, elution being carried out using a toluene/2-propanol mixture (9/1; v/v). The expected product is obtained in the form of a pale yellow powder with a yield of 52%.